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Introduction The Ryanodine Receptors (RyRs) are a family of massive intracellular calcium
channels that mediate the release of calcium from the sarcoplasmic and endoplasmic reticulum
(SR/ER), a critical process in cellular signal transduction.[1] In mammals, three isoforms have
been identified: RyR1, primarily expressed in skeletal muscle; RyR2, the predominant isoform
in cardiac muscle; and RyR3, which is expressed at lower levels in various tissues, including
the brain.[2][3] These channels are essential for excitation-contraction (E-C) coupling in muscle
tissues.[1][4]

Mutations in RyR genes are linked to severe genetic disorders. For instance, mutations in
RYR1 can cause malignant hyperthermia (MH) and central core disease (CCD), while RYR2
mutations are associated with catecholaminergic polymorphic ventricular tachycardia (CPVT)
and arrhythmogenic right ventricular cardiomyopathy.[3][5][6] The advent of CRISPR-Cas9
technology has provided a powerful tool for modeling these "channelopathies™ by introducing
specific mutations into cells and for developing potential therapeutic strategies aimed at
correcting the underlying genetic defects.[5][7]
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These application notes provide an overview of the signaling pathways involving RyRs and
detailed protocols for using CRISPR-Cas9 to edit RyR genes for disease modeling and
therapeutic development.

Ryanodine Receptor Signhaling Pathways

Ryanodine Receptors are central to the regulation of intracellular calcium. Their activation
mechanisms differ notably between muscle types. In skeletal muscle, the RyR1 isoform is
mechanically gated by the dihydropyridine receptor (DHPR), a voltage-gated L-type calcium
channel, in response to membrane depolarization.[4] In cardiac muscle, a small influx of
calcium through the DHPR triggers a much larger calcium release from the SR via RyR2, a
process known as calcium-induced calcium-release (CICR).[2][8] The activity of RyR channels
is further modulated by a host of associated proteins and ligands, including calmodulin (CaM),
calsequestrin (CSQ), and FK506-binding proteins (FKBPs), which stabilize the channel's
closed state.[1][2]
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Caption: Ryanodine Receptor (RyR) signaling in skeletal and cardiac muscle.
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Experimental Protocols

The following protocols outline methods for CRISPR-Cas9-mediated editing of RyR genes,
including disease modeling via point mutation knock-in and therapeutic approaches like allele-
specific inactivation.

Protocol 1: Introducing a Point Mutation in RYR2 in
hiPSCs

This protocol describes the introduction of a specific point mutation into the RYR2 gene in
human induced pluripotent stem cells (hiPSCs) to model CPVT, based on established methods.

[8]
1.1. gRNA and ssODN Donor Design

e gRNA Design: Use a web-based tool (e.g., CRISPR Design Tool from MIT) to design a single
guide RNA (sgRNA) that targets a region close to the desired mutation site in an essential
exon (e.g., exon 49 for the F2483I mutation).[8] A typical guide sequence is 20 nucleotides
long and should be immediately upstream of a Protospacer Adjacent Motif (PAM), which is
'NGG' for Streptococcus pyogenes Cas9 (SpCas9).[9][10]

o Example gRNA for F2483I:5-CAATCCCATAGACCCTGTCA-3'[8]

» ssODN Design: Synthesize a single-stranded oligodeoxynucleotide (ssODN) of
approximately 100-200 nucleotides to serve as the template for Homology Directed Repair
(HDR). The ssODN should contain:

o The desired point mutation (e.g., TTC to ATC for F2483lI).
o A silent mutation to introduce a restriction enzyme site for screening (e.g., HpyCH4V).

o A silent mutation to disrupt the PAM sequence to prevent re-cutting by Cas9 after
successful editing.

o Homology arms of 40-80 nucleotides flanking the mutation site.

1.2. Plasmid Construction
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o Clone the designed 20-nt gRNA sequence into a Cas9 expression vector, such as
pSpCas9(BB)-2A-Puro (pX459), which co-expresses SpCas9 and a puromycin resistance
gene for selection.[8]

1.3. Delivery into hiPSCs via Electroporation
e Culture hiPSCs to ~70-80% confluency.

e Prepare the electroporation mixture containing the Cas9-gRNA plasmid and the ssODN
donor template.

e Harvest and resuspend hiPSCs as single cells.

» Electroporate the cells with the plasmid and ssODN using a suitable system (e.g., Neon
Transfection System). Electroporation is an effective physical method for delivering CRISPR
components into hiPSCs.[11]

o Plate the electroporated cells onto prepared feeder layers or coated plates with appropriate
media containing a ROCK inhibitor (e.g., Y-27632) to enhance survival.

1.4. Selection and Screening

e Puromycin Selection: 24-48 hours post-electroporation, apply puromycin selection to
eliminate non-transfected cells.

o Colony Expansion: Pick surviving colonies and expand them clonally.
o Genomic DNA Extraction: Extract genomic DNA from the expanded clones.
e Screening by PCR and Restriction Digest:

o Amplify the targeted region of the RYR2 gene using PCR.

o Digest the PCR product with the restriction enzyme corresponding to the site introduced
by the ssODN (e.g., HpyCHA4V).[8]

o Analyze the digested products on an agarose gel. Wild-type clones will show an uncut
band, heterozygous clones will show both cut and uncut bands, and homozygous clones
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will show only the cut bands.[8]
1.5. Validation

e Sanger Sequencing: Confirm the presence of the desired mutation and the silent mutations
in the positively screened clones by Sanger sequencing of the PCR product. This is a crucial
step to verify the edit's accuracy.

e Functional Analysis: Differentiate the validated hiPSC clones into cardiomyocytes (hiPSC-
CMs). Perform functional assays to assess changes in calcium signaling, such as:

o Measuring Ca?* spark frequency and duration.
o Assessing diastolic Caz* leaks.

o Quantifying SR Ca?* stores.[5][8]
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Caption: Workflow for CRISPR-Cas9 point mutation knock-in in RyR genes.
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Protocol 2: Allele-Specific Inactivation of a Dominant
RYR1 Mutation

This protocol is for inactivating a mutant allele while leaving the wild-type allele intact, a
strategy for dominant negative mutations. The approach targets single-nucleotide
polymorphisms (SNPs) present only on the mutant allele.[6][12]

2.1. SNP Identification and gRNA Design

¢ Whole-Genome Sequencing (WGS): Perform WGS on patient-derived cells to identify
heterozygous SNPs within the RYR1 gene.[6][12]

¢ Allele Phasing: Determine which SNPs are on the same chromosome (in cis) as the
pathogenic mutation.

* gRNA Design: Design gRNAs that specifically target the SNP-containing sequence on the
mutant allele. A powerful strategy is to select SNPs that create a PAM sequence (NGG) on
the mutant allele but not the wild-type allele.[6][13] Using a pair of gRNAs to excise a larger,
essential portion of the gene can ensure complete knockout of the allele.

2.2. Delivery via Lentiviral Transduction

e Vector Construction: Clone the designed gRNAs and a Cas9 nuclease sequence into
lentiviral vectors. Using two separate lentiviruses, one for Cas9 and one for the gRNA(S), is a
common approach.[6][14]

 Lentivirus Production: Produce high-titer lentiviral particles by transfecting packaging cells
(e.g., HEK293T) with the lentiviral vectors and packaging plasmids.

e Transduction: Transduce the target cells (e.g., immortalized patient myoblasts) with the
lentiviruses.[6][15]

2.3. Validation of Allele-Specific Deletion

o DNA Level: Extract genomic DNA and perform PCR using primers that flank the targeted
deletion region. Allele-specific deletion will result in a smaller PCR product or no product
from the mutant allele.
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e RNA Level: Extract total RNA, synthesize cDNA, and perform RT-PCR. Analyze the
expression of the mutant and wild-type alleles, for example, by sequencing the cDNA to
assess the reduction of the mutant transcript.

o Functional Level: Monitor the functional consequences of inactivating the mutant allele. For
RyR1, this involves assessing calcium release in response to agonists like caffeine or 4-
chloro-m-cresol in patient-derived myoblasts or myotubes.[6][16] A successful experiment
should show a normalization of the calcium release profile, correcting the hypersensitivity
caused by the dominant mutation.[6]

Data Presentation

Quantitative data from CRISPR-Cas9 editing experiments are critical for evaluating success.

Table 1: Examples of gRNA Sequences for Targeting RyR Genes

gRNA
Target /
Gene Sequence (5' Cell Type Reference
Purpose
to 3)
Introduce
CAATCCCATA .
RYR2 F2483I hiPSCs [8]
. GACCCTGTCA
mutation
Allele-specific Targets SNPs Patient
RYR1 [6][13]

deletion via SNP  creating a PAM Myoblasts

| Ryr2 | Disrupt R176Q mutant allele | Allele-specific gRNAs | Mouse Cardiomyocytes (in vivo) |
[17]]

Table 2: Summary of CRISPR-Cas9 Editing Efficiencies for RyR Genes
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Editing o Model
Gene Target Method Efficiency Reference
Strategy System
. RNA
Prime . 59%
. RYR1 delivery of . Human
Editing . correction [71[18]
. (T4709M) Prime Myoblasts
Correction . rate
Editor
High
specificity,
B AAV9- P Y
Allele-specific  Ryr2 ) prevented
) ) SaCas9 (in ) Mouse Model  [17]
Disruption (R176Q) o) arrhythmias
VIVO

in 100% of

treated mice

| Gene Disruption | Conserved bacterial gene | Plasmid-based CRISPR-Cas9 | 42.8% - 82.3%
(species-dependent) | Bacteria |[19] |

Table 3: Functional Outcomes of RyR Gene Editing

Gene Edit

F2483I
knock-in

RYR2

Model
System

hiPSC-CMs

Key
Functional
Change

Longer
Caz*
sparks,
elevated
diastolic
Caz* leak,
smaller SR
Ca?t stores

Phenotype Reference

Mimics
CPVT
cellular

[51L8]

phenotype

Mutant allele
RYR1 _
deletion

Patient

Myoblasts

Normalized
Caz* release
in response
to caffeine

stimulation

Functional
. [6]
improvement
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| Ryr2 | R176Q allele disruption | Mouse Model | Normalized Ca2* spark frequency | Correction
of CPVT arrhythmias |[17] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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